8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate

• IUPAC Name: methanesulfonic acid;12-methoxy-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene
• InChI: InChI=1S/C15H18N2O.CH4O3S/c1-18-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13;1-5(2,3)4/h5-6,9,13,16H,2-4,7-8H2,1H3;1H3,(H,2,3,4)
• InChI Key: YPWMNPDBMVXIEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N3CCNC4C3=C2CCC4.CS(=O)(=O)O
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a synthetic compound that has been extensively studied for its biochemical and physiological effects and has shown promising results in various research studies.

Mechanism of Action

The exact mechanism of action of 8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate is not fully understood. However, it has been proposed that it acts by modulating the activity of various neurotransmitter systems in the brain, including the serotonin, dopamine, and glutamate systems. It has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and learning and memory.
Biochemical and Physiological Effects
8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models. It has also been shown to have anxiolytic effects and to improve cognitive function in animal models of depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects, which make it a promising candidate for the treatment of various neurological disorders. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several possible future directions for the research on 8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate. One possible direction is to further investigate its potential therapeutic applications in the treatment of various neurological disorders. Another possible direction is to explore its mechanism of action and to identify its molecular targets. Additionally, further research is needed to optimize the synthesis method and to develop more efficient and cost-effective methods for the production of this compound.
In conclusion, 8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate is a synthetic compound that has shown promising results in various research studies. It has potential therapeutic applications in the treatment of various neurological disorders and has been shown to have anti-inflammatory, analgesic, and anxiolytic effects. Further research is needed to optimize the synthesis method, to explore its mechanism of action, and to identify its molecular targets.

Synthesis Methods

The synthesis of 8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate involves a multi-step process. The first step involves the reaction of 2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of 8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate.

Scientific Research Applications

8-methoxy-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in various animal models. It has also been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.